Cas no 182417-65-8 ( )

  structure
  structure
Product Name: 
CAS No:182417-65-8
MF:C6H7IN2O
MW:250.037053346634
CID:867820
Update Time:2026-04-29

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(6-chloro-1,3-benzothiazol-2-yl)acetate
    • ETHYL 2-(6-CHLOROBENZO[D]THIAZOL-2-YL)ACETATE
    •  
    • Inchi: InChI=1S/C11H10ClNO2S/c1-2-15-11(14)6-10-13-8-4-3-7(12)5-9(8)16-10/h3-5H,2,6H2,1H3
    • InChI Key: RTIODJFHBVZTQI-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CC1=NC2=C(C=C(C=C2)Cl)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
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